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Compound of Interest

Compound Name: Aleuritic acid

Cat. No.: B1665214 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Aleuritic acid, including detailed operational and disposal plans. By

adhering to these procedural, step-by-step guidelines, you can mitigate risks and ensure the

integrity of your research.

Aleuritic acid, a primary component of shellac, is utilized in the synthesis of fragrances and

pharmaceuticals.[1][2] While it is not classified as a hazardous substance according to some

regulations, it can cause irritation to the skin, eyes, and respiratory tract.[3][4][5] Therefore,

proper handling and the use of personal protective equipment (PPE) are crucial.

Essential Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Aleuritic acid, based on

Safety Data Sheet (SDS) recommendations.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A full-face shield may

be necessary for operations

with a high risk of splashing.

Eye protection should comply

with OSHA's 29 CFR 1910.133

or European Standard EN166.

An eyewash station should be

readily accessible.

Skin

Chemical-resistant gloves

(e.g., nitrile, butyl rubber). A lab

coat or an acid-resistant suit is

also recommended.

Gloves should be inspected for

holes before use and removed

properly to avoid skin contact.

For larger quantities,

impervious aprons are

advised.

Respiratory

N95 masks for low-fume

environments. For higher

exposure, a full-face respirator

with acid gas cartridges is

recommended.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

should be followed.

Body

Lab coat. For extensive

handling, an acid-resistant suit

may be necessary.

Protective clothing should

cover the entire body to

prevent skin exposure.

Feet

Closed-toe shoes. Chemical-

resistant boots are

recommended for handling

large quantities or in case of

spills.

Trouser cuffs should be worn

outside of boots to prevent

acid from draining into them.

Health and Safety Information
Understanding the potential hazards of Aleuritic acid is fundamental to its safe handling.
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Hazard Type Description First Aid Measures

Inhalation
May cause respiratory tract

irritation.

Remove to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

Skin Contact May cause skin irritation.

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing. Seek medical

attention if irritation persists.

Eye Contact May cause eye irritation.

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

Ingestion
May cause irritation of the

digestive tract.

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and drink 2-4

cupfuls of milk or water. Seek

medical aid.

Currently, there are no established Occupational Exposure Limits (OELs) such as Threshold

Limit Value (TLV) or Permissible Exposure Limit (PEL) for Aleuritic acid from major regulatory

bodies like ACGIH, NIOSH, or OSHA.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Aleuritic acid will minimize exposure and prevent

contamination.

Preparation:

Ensure the work area is well-ventilated.

Confirm that an eyewash station and safety shower are accessible.
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Don the appropriate PPE as detailed in the table above.

Handling:

Avoid generating dust. Use a fume hood if the process may create airborne particles.

Use compatible utensils (e.g., avoid metal spatulas if there is a risk of reaction).

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, well-ventilated area.

Keep away from incompatible substances such as strong oxidizing agents.

Store in original, tightly sealed containers.

Emergency and Disposal Plan
Proper planning for spills and waste disposal is a critical component of laboratory safety.

Spill Response:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Assess the Spill: Determine the extent and nature of the spill. For large or unknown spills,

contact your institution's emergency response team.

Containment: For small, manageable spills, use an inert absorbent material like vermiculite

or sand to contain the spill. Do not use combustible materials.

Neutralization: For acidic spills, cautiously neutralize with a suitable agent like sodium

bicarbonate, starting from the outside and working inwards.

Cleanup: Scoop the absorbed and neutralized material into a designated, labeled waste

container.
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Decontamination: Clean the spill area with soap and water.

Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste

according to institutional and local regulations.

Waste Disposal:

Solid Waste: Collect un-contaminated Aleuritic acid waste in a labeled, sealed container for

chemical waste disposal.

Contaminated Waste: All materials, including PPE, that have come into contact with

Aleuritic acid should be considered contaminated and disposed of as hazardous waste.

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations. It is essential to consult your institution's environmental health

and safety office for specific guidance.
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Aleuritic Acid Handling Workflow
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Caption: Workflow for the safe handling of Aleuritic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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